molecular formula C11H12Cl2O B8691795 1-(2,4-Dichlorophenyl)-3-methylbutan-1-one

1-(2,4-Dichlorophenyl)-3-methylbutan-1-one

Cat. No.: B8691795
M. Wt: 231.11 g/mol
InChI Key: UFXOVCMSAOTSRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,4-Dichlorophenyl)-3-methylbutan-1-one is a useful research compound. Its molecular formula is C11H12Cl2O and its molecular weight is 231.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12Cl2O

Molecular Weight

231.11 g/mol

IUPAC Name

1-(2,4-dichlorophenyl)-3-methylbutan-1-one

InChI

InChI=1S/C11H12Cl2O/c1-7(2)5-11(14)9-4-3-8(12)6-10(9)13/h3-4,6-7H,5H2,1-2H3

InChI Key

UFXOVCMSAOTSRL-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC(=O)C1=C(C=C(C=C1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(2,4-Dichloro-phenyl)-3-methyl-butan-1-ol (600 mg, 2.57 mmol) and Dess-Martin periodinane (1092 mg, 2.57 mmol) in DCM (25 ml) is stirred at RT for 2 hours. The reaction mixture is added to EtOAc (200 ml) and washed with sat. sodium metabisulfite (200 ml), sat. NaHCO3 (200 ml), brine, dried over MgSO4 and concentrated in vacuo. The crude product is purified using an ISCO combiflash chromatography, eluting with 0 to 100% (EtOAc/iso-hexane) on a 40 g silica-column to give 1-(2,4-Dichloro-phenyl)-3-methyl-butan-1-one as a yellow oil; 1H NMR (400 MHz, CDCl3) δ 7.45 (1H, d, J 1.9), 7.42 (1H, d, J 8.3), 7.32 (1H, dd, J 8.3, 1.9), 2.83 (2H, d, J 6.9), 2.25 (1H, sept, J 6.7), 1.00 (6H, d, J 6.7).
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
1092 mg
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two

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